Cas no 1339890-99-1 (1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a pyrazole core functionalized with an oxetane ring and a tetramethyl dioxaborolane group. This compound is of interest in medicinal chemistry and cross-coupling reactions due to its stability and reactivity as a boronate ester. The oxetane moiety enhances solubility and metabolic stability, while the tetramethyl dioxaborolane group facilitates efficient Suzuki-Miyaura couplings. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound is typically handled under inert conditions to preserve its integrity.

1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1339890-99-1 structure

Product Name:1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1339890-99-1

MF:C₁₂H₁₉BN₂O₃

MW:250.101863145828

MDL:MFCD21337762

CID:2191809

PubChem ID:67455169

Update Time:2025-10-29

1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(Oxetan-3-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole
- 1-(3-Oxetanyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-(3-Oxetanyl)-1h-pyrazole-4-boronic acid pinacol ester
- (1-(Oxetan-3-yl)-1H-pyrazol-4-yl)boronic acid pinacol ester
- 1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- AK171668
- KIYMAKQVFHPNGB-UHFFFAOYSA-N
- FCH2852346
- OR317258
- SY097570
- SCHEMBL2567994
- A1-09732
- DA-11990
- CS-0030593
- 1-(3-Oxetanyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, AldrichCPR
- 1339890-99-1
- 1-(oxetan-3-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- MFCD21337762
- AB91299
- AS-32743
- AKOS025291238
- MDL： MFCD21337762
- Inchi： 1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)9-5-14-15(6-9)10-7-16-8-10/h5-6,10H,7-8H2,1-4H3
- InChI Key： KIYMAKQVFHPNGB-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(C=2)C2COC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 250.1488726g/mol
Monoisotopic Mass: 250.1488726g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5

Experimental Properties

Boiling Point: 384.7±32.0°C at N/A mmHg

1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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Chemenu	CM106517-100mg	1-(oxetan-3-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1339890-99-1	95+%	100mg	$94	2021-08-06
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